Cas no 5327-19-5 (2,6-dimethoxy-7h-purine)

2,6-dimethoxy-7h-purine structure
2,6-dimethoxy-7h-purine structure
Product Name:2,6-dimethoxy-7h-purine
CAS No:5327-19-5
MF:C7H8N4O2
MW:180.16402053833
CID:1585040
PubChem ID:5131962
Update Time:2025-04-21

2,6-dimethoxy-7h-purine Chemical and Physical Properties

Names and Identifiers

    • 2,6-dimethoxy-7h-purine
    • 2,6-dimethoxy-7(9)H-purine
    • NSC3295
    • AC1NO436
    • 2,6-dimethoxy-7(9)H-purine; NSC3295; AC1NO436;
    • 5327-19-5
    • DTXSID20408625
    • NSC-3295
    • Inchi: 1S/C7H8N4O2/c1-12-6-4-5(9-3-8-4)10-7(11-6)13-2/h3H,1-2H3,(H,8,9,10,11)
    • InChI Key: PRTFLKXSYUGRCK-UHFFFAOYSA-N
    • SMILES: O(C)C1C2=C(N=C(N=1)OC)N=CN2

Computed Properties

  • Exact Mass: 180.06484
  • Monoisotopic Mass: 180.064726
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 180
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.4
  • Topological Polar Surface Area: 72.9

Experimental Properties

  • Density: 1.52
  • Boiling Point: 243.7°C at 760 mmHg
  • Flash Point: 84.9°C
  • Refractive Index: 1.672
  • PSA: 67.9
  • LogP: 0.37010
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